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Compound of Interest

Compound Name: Ethyl cyclobutanecarboxylate

Cat. No.: B086208 Get Quote

An In-depth Technical Guide to Ethyl
Cyclobutanecarboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide offers a detailed overview of the chemical and physical properties of ethyl
cyclobutanecarboxylate, a key organic compound utilized in various synthetic applications,

including the development of pharmaceuticals and agrochemicals.[1] This document provides

essential data, experimental methodologies, and logical workflows to support research and

development activities.

Core Chemical Properties and Data
Ethyl cyclobutanecarboxylate is an ester characterized by a cyclobutane ring structure.[1] Its

molecular formula is C₇H₁₂O₂.[1][2][3][4] The compound's molecular weight is approximately

128.17 g/mol .[2][4]

The fundamental physicochemical properties of ethyl cyclobutanecarboxylate are collated in

the table below for ease of reference and comparison.
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Property Value

Molecular Formula C₇H₁₂O₂[1][2][3]

Molecular Weight 128.17 g/mol [2][4]

Alternate Molecular Weight 128.1690 g/mol

IUPAC Name ethyl cyclobutanecarboxylate[2]

CAS Registry Number 14924-53-9[3]

Density 0.928 g/mL at 25 °C

Boiling Point 159 °C

Refractive Index n20/D 1.426

Experimental Protocols
The following section details a standard experimental protocol for the synthesis of ethyl
cyclobutanecarboxylate via Fischer esterification.

Objective: To synthesize ethyl cyclobutanecarboxylate through the acid-catalyzed

esterification of cyclobutanecarboxylic acid with ethanol.

Materials:

Cyclobutanecarboxylic acid

Absolute ethanol (C₂H₅OH)

Concentrated sulfuric acid (H₂SO₄)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)
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Heating mantle and distillation apparatus

Methodology:

Reaction Setup: In a clean, dry round-bottom flask, combine one molar equivalent of

cyclobutanecarboxylic acid with three molar equivalents of absolute ethanol.

Catalyst Addition: While stirring the mixture in an ice bath, slowly add a catalytic amount

(e.g., 0.1 molar equivalents) of concentrated sulfuric acid.

Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a

heating mantle. Maintain reflux for 2-4 hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

Workup: After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel.

Extraction and Neutralization: Wash the organic layer sequentially with deionized water,

saturated sodium bicarbonate solution to neutralize the excess acid, and finally with brine.

Drying: Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous

magnesium sulfate.

Purification: Filter the mixture to remove the drying agent. Purify the resulting crude product

by fractional distillation under atmospheric or reduced pressure to obtain pure ethyl
cyclobutanecarboxylate.

Visualized Workflows and Pathways
To facilitate a clearer understanding of the processes involved, the following diagrams illustrate

the logical steps and relationships in the synthesis of ethyl cyclobutanecarboxylate.
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Esterification Reaction

Purification Workflow

Cyclobutanecarboxylic Acid + Ethanol

Add H₂SO₄ Catalyst

Heat to Reflux

Cool Reaction Mixture

Wash with H₂O & NaHCO₃

Dry with MgSO₄

Fractional Distillation

Pure Product

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of ethyl cyclobutanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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